N-(4-fluorophenyl)-2-(2-phenylvinyl)-4-quinazolinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-2-(2-phenylvinyl)-4-quinazolinamine is a synthetic compound that has been widely used in scientific research. It is a member of the quinazoline family, which is known for its diverse biological activities. In
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-2-(2-phenylvinyl)-4-quinazolinamine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and neurodegeneration. It has also been shown to modulate the activity of certain neurotransmitters, which may contribute to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-(2-phenylvinyl)-4-quinazolinamine has been shown to have a number of biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit angiogenesis. It has also been shown to reduce inflammation and pain in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-fluorophenyl)-2-(2-phenylvinyl)-4-quinazolinamine in lab experiments is its potent anti-cancer activity. It has also been found to have a favorable toxicity profile, with low toxicity in animal studies. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain experiments.
Future Directions
There are several future directions for research on N-(4-fluorophenyl)-2-(2-phenylvinyl)-4-quinazolinamine. One area of focus is on optimizing its use in cancer therapy, particularly in combination with other anti-cancer agents. Another area of research is on its potential use in treating neurodegenerative diseases, such as Alzheimer's disease. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in lab experiments.
Synthesis Methods
The synthesis of N-(4-fluorophenyl)-2-(2-phenylvinyl)-4-quinazolinamine involves the reaction of 4-fluoroaniline, 2-phenylacetaldehyde, and anthranilic acid in the presence of a base catalyst. The reaction yields a white solid, which is then purified by recrystallization.
Scientific Research Applications
N-(4-fluorophenyl)-2-(2-phenylvinyl)-4-quinazolinamine has been used in a wide range of scientific research studies. It has been shown to have potent anti-cancer activity, particularly against breast cancer cells. It has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's disease. Additionally, it has been found to have anti-inflammatory and analgesic effects.
properties
IUPAC Name |
N-(4-fluorophenyl)-2-[(E)-2-phenylethenyl]quinazolin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16FN3/c23-17-11-13-18(14-12-17)24-22-19-8-4-5-9-20(19)25-21(26-22)15-10-16-6-2-1-3-7-16/h1-15H,(H,24,25,26)/b15-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZZZLEYBPNDYDV-XNTDXEJSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC2=NC3=CC=CC=C3C(=N2)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C2=NC3=CC=CC=C3C(=N2)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.